Cas no 67398-34-9 ((1-Phenyl-ethyl)thiourea)

(1-Phenyl-ethyl)thiourea structure
(1-Phenyl-ethyl)thiourea structure
Product Name:(1-Phenyl-ethyl)thiourea
CAS No:67398-34-9
MF:C9H12N2S
MW:180.269980430603
MDL:MFCD00729524
CID:1716130
PubChem ID:2725262
Update Time:2025-04-21

(1-Phenyl-ethyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 1-phenylethylthiourea
    • CCG-259
    • (1-Phenyl-aethyl)-thioharnstoff
    • N-(1-phenylethyl)thiourea
    • (1-phenyl-ethyl)-thiourea
    • AC1MBGIV
    • NSC5351
    • AC1Q2BLT
    • phenylethyl-thiourea
    • CTK2F4050
    • STL412555
    • Z56913099
    • (1-phenylethyl)thiourea
    • AKOS016050206
    • 1-(1-phenylethyl)thiourea
    • NSC-5351
    • HMS1783K07
    • AB01317026-02
    • NCGC00321536-01
    • DS-003161
    • AG-219/30881055
    • DTXSID80369369
    • 67398-34-9
    • CS-0212957
    • SCHEMBL4037544
    • MFCD00729524
    • AB-601/30964042
    • EN300-05812
    • F88118
    • BS-29327
    • AKOS001051569
    • DB-018653
    • alpha-methylbenzylthiourea
    • (1-Phenyl-ethyl)thiourea
    • MDL: MFCD00729524
    • Inchi: 1S/C9H12N2S/c1-7(11-9(10)12)8-5-3-2-4-6-8/h2-7H,1H3,(H3,10,11,12)
    • InChI Key: XTFIWYQHNZIYCQ-UHFFFAOYSA-N
    • SMILES: S=C(N)NC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 180.07226
  • Monoisotopic Mass: 180.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • PSA: 38.05
  • LogP: 2.67200

(1-Phenyl-ethyl)thiourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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